Cas no 51125-25-8 (Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-
• CAS No: 51125-25-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 363194
• PubChem ID: 15112382
• Update Time: 2025-04-19

Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-
• 1-(1-tert-butylpyrrol-3-yl)ethanone
• DTXSID10568404
• 51125-25-8
• 1-(1-(tert-butyl)-1H-pyrrol-3-yl)ethanone
• SB63737
• 1-(1-tert-Butyl-1H-pyrrol-3-yl)ethan-1-one
• SCHEMBL13539050

• Inchi： 1S/C10H15NO/c1-8(12)9-5-6-11(7-9)10(2,3)4/h5-7H,1-4H3
• InChI Key： HXSNUBYUKDVPPI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones